1-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-2-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 1-[1-(5-methylthiophen-2-yl)ethylamino]propan-2-ol
• InChI: InChI=1S/C10H17NOS/c1-7(12)6-11-9(3)10-5-4-8(2)13-10/h4-5,7,9,11-12H,6H2,1-3H3
• InChI Key: PWXCEMWUPDXHLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C)NCC(C)O

Description

1-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-2-ol is a chemical compound with the molecular formula C10H17NOS and a molecular weight of 199.31 g/mol . It is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives are known for their wide range of applications in medicinal chemistry and material science .

Chemical Reactions Analysis

1-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or other reduced forms.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-2-ol has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex thiophene derivatives, which are valuable in various chemical research fields.

Biology: The compound’s derivatives may exhibit biological activity, making it useful in the study of biochemical pathways and drug development.

Medicine: Thiophene derivatives are known for their therapeutic properties, including anti-inflammatory, anti-psychotic, and anti-cancer activities.

Industry: The compound can be used in the development of materials with specific electronic or optical properties.

Comparison with Similar Compounds

1-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-2-ol can be compared with other thiophene derivatives, such as:

Tipepidine: Used as an antitussive agent.

Tiquizium Bromide: Used as an antispasmodic agent.

Dorzolamide: Used in the treatment of glaucoma.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties compared to other thiophene derivatives.